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Purpose

This document provides a standardized operating procedure (SOP) for the disinfection of hard,
non-porous surfaces in a laboratory setting using Lysol® brand disinfectants. The objective is
to ensure consistent and effective reduction of microbial contamination on treated surfaces,
thereby protecting personnel and preventing experimental cross-contamination.

Scope

This SOP is applicable to the routine disinfection of common laboratory surfaces, including
benchtops, biosafety cabinet and fume hood work surfaces, equipment exteriors, door handles,
and other high-touch, non-porous areas.[1] This procedure is not intended for the sterilization of
instruments or for use on porous surfaces like untreated wood or fabric, unless specified by the
product label for sanitization.

Principle and Mechanism of Action

Lysol® brand disinfectants employ various active ingredients depending on the specific
product. The most common formulations utilize quaternary ammonium compounds (QACSs)
and/or ethanol.
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e Quaternary Ammonium Compounds (QACs): Many Lysol® products, such as Lysol® All
Purpose Cleaner, contain QACs like Alkyl Dimethyl Benzyl Ammonium Chloride.[2][3] These
are cationic surfactants that act as membrane-active agents.[4][5] They interact with the
negatively charged cytoplasmic membrane of microorganisms, leading to disruption of the
membrane, leakage of essential intracellular contents, and ultimately cell lysis.[6][7]

» Ethanol: Lysol® Disinfectant Spray contains ethanol as a primary active ingredient.[8][9]
Ethanol works by denaturing proteins and desiccating (dehydrating) microbial cells, which
disrupts their metabolic activity and structural integrity.[3]

Safety Precautions
Adherence to safety protocols is mandatory when handling chemical disinfectants.

o Personal Protective Equipment (PPE): At a minimum, wear a lab coat, disposable nitrile or
latex gloves, and safety glasses or goggles.[1][10][11]

o Ventilation: Always use disinfectants in a well-ventilated area to minimize inhalation of
aerosols or vapors.

o Surface Compatibility: While generally safe for many laboratory surfaces, confirm
compatibility with sensitive equipment or materials before widespread use. Alcohol-based
products can damage certain plastics and finishes over time.

¢ Avoid Mixing: Never mix Lysol® products with other cleaning chemicals, especially bleach,
as this can generate hazardous gases.

o First Aid: In case of eye contact, flush immediately and thoroughly with water for at least 15
minutes. If skin irritation occurs, wash the area with soap and water. Consult the product's
Safety Data Sheet (SDS) for detailed information.[12]

Materials and Reagents

e Lysol® Disinfectant Spray or Lysol® All Purpose Cleaner
o Appropriate PPE (gloves, safety glasses, lab coat)

e Clean, lint-free paper towels or cloths
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» Biohazard waste container for disposal of used materials[10]

Surface Disinfection Protocol

The effectiveness of any disinfectant relies on the correct application procedure, including pre-
cleaning and adherence to the required contact time.[11][13]

6.1 Pre-Cleaning

Don the required PPE.[1]

For surfaces with visible soil, debris, or organic matter, pre-cleaning is mandatory.[1][12][13]
Disinfectants are less effective in the presence of organic material.

Clean the surface using a paper towel dampened with soap and water or a neutral detergent
to remove all visible contaminants.

Wipe the surface dry with a clean paper towel before applying the disinfectant.
6.2 Disinfectant Application
e For Lysol® Disinfectant Spray:
o Hold the can upright 6 to 8 inches from the pre-cleaned surface.[14]
o Spray for 3 to 4 seconds, ensuring the surface is completely covered with a mist.[14]
e For Lysol® All Purpose Cleaner:

o Apply the solution directly onto the pre-cleaned surface or onto a clean cloth until
thoroughly wet.

o Wipe the surface to ensure even distribution of the disinfectant.
6.3 Contact Time

e The surface must remain visibly wet for the entire duration of the contact time specified by
the manufacturer to achieve disinfection.[1][15]
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BENGHE

« If the surface begins to dry before the contact time is reached, reapply the product.[1]

o Refer to the tables in Section 7.0 for specific contact times for various microorganisms. A
general contact time for many common bacteria and viruses is 3 to 10 minutes.[12][14][15]

6.4 Post-Application

After the contact time has elapsed, allow the surface to air dry.[12][14]

For surfaces that may come into contact with food, rinsing with potable water is required
after disinfection.[16]

Dispose of used paper towels and gloves in the appropriate waste container.

Wash hands thoroughly with soap and water after the procedure is complete.[1]

Quantitative Efficacy Data

The following tables summarize the required contact times for Lysol® Disinfectant Spray to
achieve a 99.9% kill rate on hard, non-porous surfaces. This data is derived from product labels
and manufacturer information.

Table 1: Efficacy Against Bacteria

Target Organism

Common Name /
Association

Contact Time

Staphylococcus aureus Staph Infections 3 minutes
Salmonella enterica Food Poisoning 3 minutes
Escherichia coli O157:H7 Food Poisoning 3 minutes
Pseudomonas aeruginosa Opportunistic Pathogen 3 minutes
Mycobacterium bovis BCG Tuberculosis (surrogate) 10 minutes
Vancomycin Resistant

Antibiotic-Resistant Infections 10 minutes

Enterococcus faecalis (VRE)
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(Data sourced from product labels and technical sheets)[12][14]

Table 2: Efficacy Against Viruses

Target Organism

Common Name /

Contact Time

Association
Influenza A Virus (H1N1) Flu 30 seconds
Rhinovirus Type 39 Common Cold 30 seconds
Respiratory Syncytial Virus ) ] ]
Respiratory Infections 3 minutes
(RSV)
Feline Calicivirus (Norovirus i
Stomach Flu 10 minutes
surrogate)
Hepatitis A Virus Hepatitis 10 minutes
) Respiratory/Conjunctival )
Adenovirus 2 10 minutes

Infections

(Data sourced from product labels and technical sheets)[14]

Table 3: Efficacy Against Fungi

Target Organism

Trichophyton

Common Name /
Association

Contact Time

Athlete's Foot Fungus 10 minutes
mentagrophytes
Aspergillus niger Mold 10 minutes
Candida albicans Yeast Infections 10 minutes

(Data sourced from product labels and technical sheets)[12]

Protocol for Disinfection Efficacy Validation
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To validate that the disinfection protocol is effective within your specific laboratory environment,
a surface challenge test can be performed. This protocol provides a general methodology.

8.1 Principle This test evaluates the disinfectant's ability to achieve a required log reduction of
microorganisms on representative laboratory surfaces ("coupons”).[17] The efficacy is
measured by comparing the number of viable organisms recovered from a treated surface
versus an untreated control surface. Acceptance criteria typically require a >3-log reduction for
vegetative bacteria and =2-log reduction for spores.[18][19]

8.2 Materials

» Sterile surface coupons (e.g., stainless steel, glass, polypropylene) representative of lab
surfaces.

o Cultures of relevant test organisms (e.g., ATCC strains or environmental isolates).[17]

» Lysol® disinfectant to be tested.

 Sterile neutralizing broth (to inactivate the disinfectant).

o Sterile swabs, pipettes, and dilution tubes.

o Agar plates for microbial enumeration.

e |ncubator.

8.3 Methodology

e Preparation of Coupons: Sterilize representative surface coupons (e.g., 1x1 inch stainless
steel).

¢ Inoculation:

o Prepare a standardized suspension of the test organism.

o Inoculate the center of each sterile coupon with a known volume (e.g., 10-30 uL) of the
microbial suspension.[17]
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o Spread the inoculum over a defined area (e.g., 1 square inch) and allow it to dry
completely in a biosafety cabinet.

Control Group (Baseline Count):

o Take a set of dried, inoculated coupons and proceed directly to the recovery step (8.4)
without applying disinfectant. This determines the initial number of viable organisms.

Test Group (Disinfectant Application):

o Apply the Lysol® disinfectant to the dried, inoculated coupons according to the procedure
in Section 6.2.

o Allow the disinfectant to remain on the surface for the specified contact time (e.g., 10
minutes). Ensure the surface stays wet for the entire duration.

Recovery:

o After the contact time, aseptically transfer the coupon into a tube containing a validated
neutralizing broth.

o Vortex or sonicate the tube to elute any surviving microorganisms from the surface.
Enumeration:

o Perform serial dilutions of the eluate from both control and test groups.

o Plate the dilutions onto appropriate agar plates.

o Incubate the plates under suitable conditions (e.g., 30-35°C for 24-48 hours).[20]

Data Analysis:

[¢]

Count the colonies (Colony Forming Units or CFU) on the plates from both groups.

[e]

Calculate the Log10 reduction using the formula: Log Reduction = Log10(CFU_control) -
Logl10(CFU_test)

[e]

Compare the result to the acceptance criteria (e.g., =3-log reduction).
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Visualizations

Diagram 1: Standard Surface Disinfection Workflow
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Caption: A flowchart of the standard procedure for surface disinfection.
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Diagram 2: Conceptual Mechanism of QACs
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Caption: The mechanism of action for quaternary ammonium compounds (QACS).
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Diagram 3: Disinfection Efficacy Validation Workflow
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Caption: Workflow for validating the efficacy of a surface disinfectant.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Standard Operating Procedure: Surface Dis-infection
with Lysol® Brand Disinfectants]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b611843#standard-operating-procedure-for-surface-
disinfection-with-lysol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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